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Compound of Interest

Compound Name: 1,4-Dibromopent-2-ene

Cat. No.: B15478888 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 1,4-Dibromopent-2-ene (CAS No. 25296-

22-4) was not readily available. The following information has been compiled from available

data for 1,4-Dibromopent-2-ene and general safety protocols for handling brominated alkenes

and lachrymatory compounds. It is imperative to consult with a qualified safety professional and

conduct a thorough risk assessment before handling this chemical.

Introduction
1,4-Dibromopent-2-ene is a halogenated organic compound with potential applications in

organic synthesis and drug development. Due to its chemical structure as a brominated alkene,

it is expected to be a reactive and potentially hazardous substance. These application notes

provide a summary of its known properties and detailed protocols for its safe handling, storage,

and in case of emergencies. This guide is intended for researchers, scientists, and

professionals in drug development.

Chemical and Physical Properties
Limited experimental data is available for the physical and chemical properties of 1,4-
Dibromopent-2-ene. The following table summarizes the available computed data.
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Property Value Reference

Molecular Formula C5H8Br2 [1]

Molecular Weight 227.92 g/mol [1]

IUPAC Name 1,4-dibromopent-2-ene [1]

CAS Number 25296-22-4 [1][2]

XLogP3-AA (Computed) 2.5 [1]

Topological Polar Surface Area

(Computed)
0 Å² [1]

Health and Safety Information
As a brominated alkene, 1,4-Dibromopent-2-ene is anticipated to be a lachrymator and may

cause irritation to the skin, eyes, and respiratory tract. Halogenated organic compounds can

also have toxic effects.[3] The following table summarizes the expected hazards.

Hazard Description

Acute Toxicity
Expected to be harmful if swallowed, inhaled, or

in contact with skin.

Skin Corrosion/Irritation Expected to cause skin irritation.

Eye Damage/Irritation
Expected to cause serious eye irritation.

Lachrymatory properties are likely.

Respiratory Irritation
Inhalation of vapors may cause respiratory tract

irritation.

Experimental Protocols
Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling 1,4-
Dibromopent-2-ene to determine the appropriate level of personal protective equipment.[4]

The following PPE is recommended as a minimum:[5][6][7]
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PPE Category Specification

Eye and Face Protection Chemical safety goggles and a face shield.[7][8]

Skin Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene), a lab coat with elasticated cuffs, and

closed-toe shoes.[7] For larger quantities or

increased risk of splashing, a chemical-resistant

apron or suit is recommended.[5]

Respiratory Protection

Work should be conducted in a certified

chemical fume hood. If there is a risk of

inhalation, a respirator with an appropriate

cartridge for organic vapors and halogens

should be used.[6]

Handling Procedures
Preparation:

Ensure a certified chemical fume hood is operational.

Have all necessary PPE readily available and inspected for integrity.

Ensure an emergency eyewash station and safety shower are accessible and have been

recently tested.[9]

Have a chemical spill kit readily available.[7]

Handling:

Conduct all manipulations of 1,4-Dibromopent-2-ene within a chemical fume hood.

Avoid inhalation of vapors and contact with skin and eyes.[10]

Use the smallest quantity of the chemical necessary for the experiment.

Keep containers tightly closed when not in use.[9]
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Wash hands thoroughly after handling.[11]

Storage
Store 1,4-Dibromopent-2-ene in a tightly closed container in a cool, dry, and well-ventilated

area.[9]

Store away from incompatible materials such as strong oxidizing agents and bases.[9]

Given that similar compounds are light-sensitive, it is prudent to store it in a light-resistant

container.[9]

Emergency Procedures
Spills

Minor Spill (in a fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,

vermiculite, sand).[12]

Collect the absorbed material into a sealed container for hazardous waste disposal.

Decontaminate the area with a suitable solvent, followed by soap and water.[13]

Major Spill (outside a fume hood):

Evacuate the area immediately.[13]

Alert others and activate the fire alarm if necessary.

Contact the institution's emergency response team.

Do not attempt to clean up a large spill without proper training and equipment.

First Aid
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[13]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water for at least 15 minutes. Seek medical attention.[13]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing

has stopped, give artificial respiration. Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[9]
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Caption: Workflow for the safe handling of 1,4-Dibromopent-2-ene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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